Cas no 72229-42-6 (Neolinustatin)

Neolinustatin structure

Product Name:Neolinustatin

CAS No:72229-42-6

MF:C₁₇H₂₉NO₁₁

MW:423.412266492844

CID:569309

PubChem ID:4479452

Update Time:2025-04-19

Neolinustatin Chemical and Physical Properties

Names and Identifiers

- Butanenitrile, 2-[(6-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-2-methyl-,(2R)-
- NEOLINUSTATIN
- NEOLINUSTATIN(P)
- NEOLINUSTATIN(P) PrintBack
- (2R)-2-methyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxybutanenitrile
- (2R)-2-((6-O-beta-D-Glucopyranosyl-beta-D-glucopyranosyl)oxy)-2-methylbutanenitrile
- Butanenitrile, 2-((6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy)-2-methyl-, (R)-
- C08336
- Q27107514
- 2-[(6-O-Hexopyranosylhexopyranosyl)oxy]-2-methylbutanenitrile
- [(2R)-2-(6-O-beta-D-gluc
- CHEBI:7506
- (2R)-2-methyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxymethyl]tetrahydropyran-2-yl]oxy-butanenitrile
- [(2R)-2-(6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyloxy)-2-methylbutyronitrile)]
- (R)-2-Methyl-2-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)butanenitrile
- CS-0610758
- HY-151245
- NS00094437
- DTXSID90992960
- AKOS040734463
- (R)-2-methyl-2-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)methyl)tetrahydro-2H-pyran-2-yloxy)butanenitrile
- 72229-42-6
- AC1L3OZH
- FS-7313
- ((2R)-2-(6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyloxy)-2-methylbutyronitrile))
- (2R)-2-methyl-2-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl)oxymethyl)tetrahydropyran-2-yl)oxy-butanenitrile
- G66311
- DA-66026
- Neolinustatin
- Inchi： 1S/C17H29NO11/c1-3-17(2,6-18)29-16-14(25)12(23)10(21)8(28-16)5-26-15-13(24)11(22)9(20)7(4-19)27-15/h7-16,19-25H,3-5H2,1-2H3/t7-,8-,9-,10-,11+,12+,13-,14-,15-,16+,17-/m1/s1
- InChI Key： WOSYVGNDRYBQCQ-BARGLTKPSA-N
- SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)O)O[C@](C#N)(C)CC

Computed Properties

Exact Mass: 423.17400
Monoisotopic Mass: 423.17406074 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 29
Rotatable Bond Count: 7
Complexity: 585
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 11
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 423.4
XLogP3: -3.3
Topological Polar Surface Area: 202

Experimental Properties

Density: 1.52
Melting Point: 190～192℃
Boiling Point: 705.6°C at 760 mmHg
Flash Point: 380.5°C
Refractive Index: 1.594
PSA: 202.32000
LogP: -3.68062

Neolinustatin Pricemore >>

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